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Compound of Interest

Compound Name: Isovaleronitrile

Cat. No.: B1219994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and Material Safety Data Sheet (MSDS)

information for isovaleronitrile (also known as 3-methylbutanenitrile). The following sections

detail the physical and chemical properties, hazard classifications, toxicological data, and

protocols for safe handling, storage, and emergency procedures.

Chemical and Physical Properties
Isovaleronitrile is a flammable and toxic liquid.[1][2] Its key physical and chemical properties

are summarized below.
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Property Value References

Molecular Formula C5H9N [1]

Molecular Weight 83.13 g/mol [1]

Appearance Liquid [3]

Boiling Point 128-130 °C at 730 mmHg [3]

Density 0.795 g/mL at 25 °C [3]

Flash Point 28 °C (82.4 °F) - closed cup [3][4][5]

Refractive Index n20/D 1.393 [3]

Vapor Pressure 11.2 mmHg at 25°C [6]

Hazard Identification and Classification
Isovaleronitrile is classified as a hazardous substance. The GHS hazard classifications are

provided below.

Hazard Class Category Hazard Statement References

Flammable Liquids 3
H226: Flammable

liquid and vapor
[1][2][3]

Acute Toxicity, Oral 3
H301: Toxic if

swallowed
[1][2][3]

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[1][2][3][4]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[1][2][3][4]

Specific Target Organ

Toxicity - Single

Exposure

3
H335: May cause

respiratory irritation
[1][2][3]

Signal Word: Danger[1][3]
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Hazard Pictograms:

GHS02: Flame

GHS06: Skull and crossbones

GHS07: Exclamation mark[2]

Toxicological Information
The toxicity of aliphatic nitriles like isovaleronitrile is often associated with the metabolic

release of cyanide.[7]

Toxicity Data Value Species References

Oral LD50 233 mg/kg Mouse [2]

Symptoms of Overexposure: May include headache, dizziness, tiredness, nausea, and

vomiting.[4] Inhalation of aliphatic nitriles can lead to chest pain, tightness in the chest, nausea,

vomiting, tachycardia, and seizures.[7]

Handling and Storage
Handling:

Wear appropriate personal protective equipment (PPE), including gloves, eye and face

protection.[4]

Use only in a well-ventilated area or under a chemical fume hood.[4]

Avoid breathing mist, vapors, or spray.[4]

Do not get in eyes, on skin, or on clothing.[4]

Keep away from open flames, hot surfaces, and sources of ignition.[4]

Use only non-sparking tools and take precautionary measures against static discharges.[4]
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Do not eat, drink, or smoke when using this product.[4]

Wash hands thoroughly after handling.[4]

Storage:

Keep container tightly closed in a dry and well-ventilated place.[4]

Store in a flammables area, away from heat, sparks, and flame.[4]

For product quality, keep refrigerated.[4]

Store locked up.[2]

Incompatible with strong oxidizing agents.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE program should be in place when handling isovaleronitrile.
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PPE Type Specifications References

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[4]

Respiratory Protection

Follow OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149. Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.

[4]

First Aid Measures
Immediate medical attention is required for any exposure to isovaleronitrile.[4]

First Aid Procedures Workflow
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
Keep at rest. Immediately remove all contaminated clothing. Rinse immediately with plenty of water for at least 15 minutes,

including under the eyelids. Do NOT induce vomiting.

If not breathing, give artificial respiration.

Seek Immediate Medical Attention

Wash skin with soap and plenty of water for at least 15 minutes. Remove contact lenses if present and easy to do. Rinse mouth with water.

Click to download full resolution via product page

Caption: First aid procedures for isovaleronitrile exposure.

Firefighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, or alcohol-

resistant foam.[4] Water mist may be used to cool closed containers.[4]

Specific Hazards:

Flammable liquid.[4]

Vapors may form explosive mixtures with air and can travel to a source of ignition and flash

back.[4]

Containers may explode when heated.[4]

Hazardous combustion products include carbon monoxide (CO), carbon dioxide (CO2), and

nitrogen oxides (NOx).[4] Very toxic cyanide gas may be produced in a fire.[5]

Protective Equipment for Firefighters: Wear a self-contained breathing apparatus (SCBA) with

a full facepiece operated in pressure-demand or other positive pressure mode and full

protective gear.[4]
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Accidental Release Measures
Personal Precautions:

Evacuate personnel to safe areas.[4]

Keep people away from and upwind of the spill/leak.[4]

Ensure adequate ventilation.[4]

Remove all sources of ignition.[4]

Use personal protective equipment as required.[4]

Take precautionary measures against static discharges.[4]

Environmental Precautions:

Should not be released into the environment.[4]

Prevent further leakage or spillage if safe to do so.[8] Do not let the product enter drains.[8]

Methods for Containment and Cleanup:

Soak up with inert absorbent material (e.g., sand, silica gel, acid binder, universal binder,

sawdust).[4][9]

Keep in suitable, closed containers for disposal.[4]

Use spark-proof tools and explosion-proof equipment.[4]

Spill Response Workflow
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Spill Occurs

Evacuate personnel to a safe area.
Keep upwind. Remove all sources of ignition. Ensure adequate ventilation. Wear appropriate PPE.

Contain spill with inert absorbent material.

Collect residue using spark-proof tools.

Place in a suitable, closed container for disposal.

Decontaminate the area.

Click to download full resolution via product page

Caption: Workflow for handling an isovaleronitrile spill.

This guide is intended to provide essential safety information for trained professionals. Always

refer to the most current and complete Safety Data Sheet (SDS) provided by the supplier

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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